Cas no 1227564-31-9 (2,6-Bis(3-fluorophenyl)pyridine-4-acetonitrile)

• Product Name: 2,6-Bis(3-fluorophenyl)pyridine-4-acetonitrile
• CAS No: 1227564-31-9
• MF: C₁₉H₁₂F₂N₂
• MW: 306.308791160584
• CID: 4913761
• Update Time: 2025-05-23

2,6-Bis(3-fluorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(3-fluorophenyl)pyridine-4-acetonitrile
• 2,6-Bis(3-fluorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C19H12F2N2/c20-16-5-1-3-14(11-16)18-9-13(7-8-22)10-19(23-18)15-4-2-6-17(21)12-15/h1-6,9-12H,7H2
• InChI Key： SBRQRGQPTZSFIX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(CC#N)C=C(C2C=CC=C(C=2)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Additional information on 2,6-Bis(3-fluorophenyl)pyridine-4-acetonitrile

2,6-Bis(3-fluorophenyl)pyridine-4-acetonitrile (CAS No. 1227564-31-9)

The compound 2,6-Bis(3-fluorophenyl)pyridine-4-acetonitrile (CAS No. 1227564-31-9) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with two fluorophenyl groups at the 2 and 6 positions and an acetonitrile group at the 4 position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of fluorophenylpyridine acetonitriles in the development of advanced materials. For instance, researchers have explored the use of this compound in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and excellent stability, which make them ideal for applications in gas storage, catalysis, and sensing technologies. The fluorophenyl substituents in this compound play a crucial role in enhancing the stability and electronic conductivity of these materials.

In addition to its role in materials science, 2,6-Bis(3-fluorophenyl)pyridine-4-acetonitrile has shown promise in the field of drug discovery. The acetonitrile group at the 4 position of the pyridine ring can act as a bioisostere for other functional groups, enabling the design of molecules with improved pharmacokinetic profiles. Recent research has demonstrated that this compound can serve as a scaffold for developing potential inhibitors of key enzymes involved in various disease pathways. The fluorophenyl groups contribute to the lipophilicity and bioavailability of these drug candidates, making them more effective in targeting specific biological systems.

The synthesis of CAS No. 1227564-31-9 involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels. For example, the use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the fluorophenylpyridine core. These methods not only ensure scalability but also minimize environmental impact by reducing waste generation.

From an analytical perspective, understanding the physical and chemical properties of 2,6-Bis(3-fluorophenyl)pyridine-4-acetonitrile is essential for its application in various industries. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure and conformational preferences. These insights are critical for predicting how the compound will behave under different conditions and for designing experiments to test its functionality.

Looking ahead, there is significant potential for further exploration into the properties and applications of this compound. For instance, ongoing research is focused on leveraging its electronic properties for developing next-generation optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The acetonitrile group is particularly interesting due to its ability to modulate electronic transitions within the molecule, which could lead to improved device performance.

In conclusion, 2,6-Bis(3-fluorophenyl)pyridine-4-acetonitrile (CAS No. 1227564-31-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials and drug candidates while offering opportunities for innovation in chemical synthesis and analysis.